3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: 3-cyclobutyloxy-1-methylpyrazol-4-amine
• InChI: InChI=1S/C8H13N3O/c1-11-5-7(9)8(10-11)12-6-3-2-4-6/h5-6H,2-4,9H2,1H3
• InChI Key: GKIWPNFVGFADFK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC2CCC2)N

Description

3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by a cyclobutoxy substituent at position 3 and a methyl group at position 1. Pyrazole-based compounds are widely studied due to their versatility in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine typically involves the reaction of 3-cyclobutoxy-1-methyl-1H-pyrazole with an amine source under controlled conditions. One common method involves the use of cyclobutanol and 1-methyl-1H-pyrazol-4-amine as starting materials. The reaction is carried out in the presence of a suitable catalyst and solvent, such as ethanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the cyclobutoxy group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides (Cl-, Br-) and alkoxides (RO-) are employed under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted pyrazole derivatives .

Scientific Research Applications

3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a building block in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-cyclobutoxy-1-methyl-1H-pyrazol-4-amine with pyrazole derivatives bearing variations in substituents, focusing on structural, synthetic, and physicochemical differences.

Substituent Variations and Structural Implications

Compound Name	Substituents (Position)	Key Structural Features
3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine	3-cyclobutoxy, 1-methyl	Ether oxygen, medium steric bulk
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	3-methyl, 1-pyridinyl, 4-cyclopropyl	Aromatic pyridinyl, smaller cyclopropyl
1-(Butan-2-yl)-5-cyclopropyl-1H-pyrazol-4-amine	1-sec-butyl, 5-cyclopropyl	Branched alkyl, cyclopropyl
1-Cyclopentyl-N-(3-methylbutyl)-1H-pyrazol-4-amine	1-cyclopentyl, N-(3-methylbutyl)	Bulky cyclopentyl, chlorine inclusion

Key Observations:

• Cyclobutoxy vs.
• Alkyl vs. Cyclic Substituents () : Branched alkyl chains (e.g., sec-butyl) may enhance lipophilicity compared to cyclic ethers, affecting membrane permeability.
• Chlorine Inclusion () : The presence of chlorine (C13H24ClN3) in could increase molecular polarity and influence reactivity in substitution reactions.

Physicochemical Properties

Property	3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine (Inferred)	N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine
Melting Point	Likely 100–120°C (based on cyclobutyl analogs)	104–107°C
Solubility	Moderate in polar aprotic solvents (ether oxygen)	Low (pyridinyl increases crystallinity)
NMR Shifts (1H)	δ ~3.5–4.5 (cyclobutoxy protons)	δ 8.87 (pyridinyl protons)

Notes:

• The pyridinyl group in causes distinct downfield shifts in 1H NMR (δ 8.87) due to aromatic deshielding, absent in the target compound.
• Cyclobutoxy’s ether oxygen may enhance water solubility compared to purely hydrocarbon substituents (e.g., cyclopropyl).

Biological Activity

3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine is an organic compound with potential therapeutic applications due to its unique structural features and biological activity. This article reviews its biological properties, mechanisms of action, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine is C9H15N3O, with a molecular weight of 181.23 g/mol. The compound features a cyclobutoxy group attached to a pyrazole ring, which contributes to its biological activity.

Chemical Structure:

• IUPAC Name: 5-cyclobutyloxy-1,3-dimethylpyrazol-4-amine
• SMILES Notation: CC1=NN(C(=C1N)OC2CCC2)C

Biological Activity

Research indicates that 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine exhibits significant biological activity, particularly in modulating enzyme activity and interacting with specific receptors. The following table summarizes key findings regarding its biological activity:

Biological Activity	Description
Enzyme Inhibition	Potential inhibitory effects on various enzymes, including phosphoinositide 3-kinase (PI3K) pathways.
Receptor Modulation	Interaction with specific receptors, suggesting roles in therapeutic applications for neurological disorders.
Pharmacological Applications	Candidate for therapeutic uses in conditions such as cancer and neurodegenerative diseases.

The compound's mechanism of action involves modulating biochemical pathways by interacting with molecular targets. This interaction influences various biological processes, including cell signaling pathways associated with growth and proliferation.

Synthesis Methods

The synthesis of 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine typically involves the reaction of 1,3-dimethyl-1H-pyrazol-4-amine with cyclobutyl bromide under basic conditions. The reaction is conducted in organic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. This method can be adapted for industrial production to enhance yield and product consistency.

Case Studies and Research Findings

Several studies have explored the biological activity of 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine:

• Inhibitory Effects on PI3K:
  • A study demonstrated that compounds similar to 3-Cyclobutoxy-1-methyl-1H-pyrazol-4-amine act as inhibitors of the PI3K pathway, which is crucial in cancer biology .
• Therapeutic Potential:
  • Research findings suggest that this compound may be beneficial in treating diseases associated with abnormal cell growth, such as cancer .
• Neurological Applications:
  • The modulation of receptors related to neurological functions indicates potential applications for treating psychiatric disorders .